4-fluoro-N-(2-{[6-(3-methyl-1H-pyrazol-1-yl)-4-pyrimidinyl]amino}ethyl)benzamide

• IUPAC Name: 4-fluoro-N-[2-[[6-(3-methylpyrazol-1-yl)pyrimidin-4-yl]amino]ethyl]benzamide
• InChI: InChI=1S/C17H17FN6O/c1-12-6-9-24(23-12)16-10-15(21-11-22-16)19-7-8-20-17(25)13-2-4-14(18)5-3-13/h2-6,9-11H,7-8H2,1H3,(H,20,25)(H,19,21,22)
• InChI Key: HUPGWVDHUSYXSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)C2=NC=NC(=C2)NCCNC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C17H17FN6O
• Molecular Weight: 340.4 g/mol

Description

4-fluoro-N-(2-{[6-(3-methyl-1H-pyrazol-1-yl)-4-pyrimidinyl]amino}ethyl)benzamide is a chemical compound that has been widely studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 4-fluoro-N-(2-{[6-(3-methyl-1H-pyrazol-1-yl)-4-pyrimidinyl]amino}ethyl)benzamide involves the inhibition of a specific enzyme called PARP1. This enzyme plays a critical role in the repair of damaged DNA, and inhibition of PARP1 can lead to the accumulation of DNA damage and ultimately cell death.
Biochemical and physiological effects:
In addition to its anti-cancer effects, this compound has also been shown to have other biochemical and physiological effects. For example, this compound has been shown to reduce inflammation and oxidative stress, which are implicated in a variety of diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-fluoro-N-(2-{[6-(3-methyl-1H-pyrazol-1-yl)-4-pyrimidinyl]amino}ethyl)benzamide in lab experiments is its specificity for PARP1, which allows researchers to study the effects of PARP1 inhibition in a controlled manner. However, one limitation of this compound is its relatively low solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for research on 4-fluoro-N-(2-{[6-(3-methyl-1H-pyrazol-1-yl)-4-pyrimidinyl]amino}ethyl)benzamide. One area of focus is the development of more potent and selective PARP1 inhibitors based on this compound. Another direction is the investigation of the effects of PARP1 inhibition in other diseases beyond cancer, such as neurodegenerative diseases and cardiovascular disease. Finally, there is also interest in exploring the potential use of this compound as a tool for studying the role of PARP1 in various biological processes.

Synthesis Methods

The synthesis method for 4-fluoro-N-(2-{[6-(3-methyl-1H-pyrazol-1-yl)-4-pyrimidinyl]amino}ethyl)benzamide involves a series of chemical reactions. The starting materials are 4-fluorobenzaldehyde, 6-aminopyrimidine-4-carboxylic acid, and 3-methyl-1H-pyrazole-5-carboxylic acid. These compounds are combined and subjected to various chemical reactions, including amidation and reduction, to produce the final product.

Scientific Research Applications

4-fluoro-N-(2-{[6-(3-methyl-1H-pyrazol-1-yl)-4-pyrimidinyl]amino}ethyl)benzamide has been studied for its potential applications in scientific research, particularly in the field of cancer research. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of new cancer therapies.